Cas no 14898-79-4 ((R)-(-)-2-Butanol)

• Product Name: (R)-(-)-2-Butanol
• CAS No: 14898-79-4
• MF: C₄H₁₀O
• MW: 74.1216015815735
• MDL: MFCD00064280
• CID: 49956
• PubChem ID: 24854183
• Update Time: 2025-06-09

(R)-(-)-2-Butanol Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-2-Butanol
• (R)-butan-2-ol
• R-(-)-2-Butanol
• (R)-(-)-sec-Butanol
• (R)-(-)-sec-Butyl Alcohol
• l-2-Butanol
• (R)-2-BUTANOL
• (2R)-2-Butanol
• (2R)-Butan-2-ol
• 2-Butanol, (2R)-
• R-(-)-SEC-BUTANOL
• (R)-2-HYDROXYBUTANE
• RARECHEM AK HZ 0013

• MDL： MFCD00064280
• Inchi： 1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3
• InChI Key： BTANRVKWQNVYAZ-UHFFFAOYSA-N
• SMILES： CCC(O)C
• BRN： 1718764

Computed Properties

• Exact Mass: 74.07320
• Monoisotopic Mass: 74.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 19.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.807 g/mL at 20 °C(lit.)
• Melting Point: -114 ºC
• Boiling Point: 100°C(lit.)
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: n20/D 1.397(lit.)
• Water Partition Coefficient: 125 g/L (20 ºC)
• PSA: 20.23000
• LogP: 0.77720
• Merck: 1541
• Specific Rotation: -13 º (neat)
• Vapor Pressure: 12.5 mmHg ( 20 °C)
• Optical Activity: [α]20/D −13°, neat
• Solubility: dissolve in water

(R)-(-)-2-Butanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H303-H319-H335+H336-H361
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1120
• WGK Germany：3
• Hazard Category Code： 10-36/37-67
• Safety Instruction： S13-S24/25-S26-S7/9
• Hazardous Material Identification：
• Safety Term：S13;S24/25;S26;S7/9
• Packing Group：III
• Explosive Limit：9.8%
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R10; R36/37; R67
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (R)-(-)-2-Butanol

(R)-(-)-2-Butanol (CAS No. 14898-79-4): A Comprehensive Overview

(R)-(-)-2-Butanol, also known as (R)-2-Butanol or (R)-Butan-2-ol, is a chiral alcohol with the molecular formula C₄H₁₀O. This compound is a key intermediate in various chemical and pharmaceutical processes, particularly in the synthesis of chiral drugs and other enantiomerically pure compounds. The compound is characterized by its optical activity, which makes it valuable in the development of enantioselective catalysts and chiral auxiliaries.

The CAS Number 14898-79-4 is a unique identifier assigned to (R)-(-)-2-Butanol by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases. This identifier is crucial for researchers and industry professionals to access accurate and reliable information about the compound's properties, applications, and safety data.

(R)-(-)-2-Butanol is a colorless liquid with a characteristic alcohol odor. It is soluble in water and many organic solvents, making it versatile for various applications. The compound's physical properties include a boiling point of approximately 100°C and a melting point of -89°C. These properties are essential for its use in chemical reactions and industrial processes.

In the pharmaceutical industry, (R)-(-)-2-Butanol plays a significant role in the synthesis of chiral drugs. Chiral compounds are molecules that exist in two non-superimposable mirror-image forms, known as enantiomers. The biological activity of these enantiomers can differ significantly, with one form being therapeutically active while the other may be inactive or even harmful. Therefore, the ability to synthesize pure enantiomers is crucial for drug development.

Recent research has highlighted the importance of (R)-(-)-2-Butanol in the development of new chiral catalysts. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of (R)-(-)-2-Butanol-derived catalysts in asymmetric synthesis reactions, achieving high enantioselectivity and yield. This advancement has significant implications for the production of pharmaceuticals, agrochemicals, and fine chemicals.

The enantioselective synthesis of (R)-(-)-2-Butanol can be achieved through various methods, including biocatalytic processes and chemical catalysis. Biocatalytic methods involve the use of enzymes or whole cells to convert racemic mixtures into pure enantiomers. These methods are environmentally friendly and offer high selectivity and efficiency. Chemical catalysis, on the other hand, involves the use of transition metal complexes or organocatalysts to achieve enantioselective transformations.

In addition to its applications in drug synthesis, (R)-(-)-2-Butanol is also used as a solvent and reagent in organic synthesis. Its solubility properties make it suitable for use in reactions where high solubility is required. Furthermore, its low toxicity and environmental impact make it a preferred choice over other solvents in many industrial processes.

The safety profile of (R)-(-)-2-Butanol is an important consideration for its use in various applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, (R)-(-)-2-Butanol (CAS No. 14898-79-4) is a versatile chiral alcohol with significant applications in pharmaceuticals, chemical synthesis, and catalysis. Its unique properties make it an essential compound for researchers and industry professionals working in these fields. Ongoing research continues to expand its utility and improve its synthetic methods, contributing to advancements in chemistry and related disciplines.